Cas no 69210-51-1 (2-methyl-4-(propan-2-yloxy)benzene-1-sulfonamide)

• Product Name: 2-methyl-4-(propan-2-yloxy)benzene-1-sulfonamide
• CAS No: 69210-51-1
• CID: 4655444
• Update Time: 2025-05-22

2-methyl-4-(propan-2-yloxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(propan-2-yloxy)benzene-1-sulfonamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-methyl-4-(propan-2-yloxy)benzene-1-sulfonamide

Comprehensive Overview of 2-methyl-4-(propan-2-yloxy)benzene-1-sulfonamide (CAS No. 69210-51-1)

2-methyl-4-(propan-2-yloxy)benzene-1-sulfonamide (CAS No. 69210-51-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative, characterized by its unique molecular structure, exhibits properties that make it valuable in various industrial applications. The compound's systematic name reflects its chemical composition, featuring a methyl group at the 2-position and an isopropoxy group at the 4-position of the benzene ring, with a sulfonamide functional group at the 1-position.

The growing interest in sulfonamide-based compounds like 2-methyl-4-(propan-2-yloxy)benzene-1-sulfonamide stems from their versatile applications in drug development. Researchers are particularly interested in how modifications to the benzene sulfonamide core can influence biological activity, making this compound a subject of ongoing studies in medicinal chemistry. Its potential as a building block for more complex molecules has positioned it as a valuable intermediate in synthetic organic chemistry.

From a chemical properties perspective, 2-methyl-4-(propan-2-yloxy)benzene-1-sulfonamide typically appears as a white to off-white crystalline powder with moderate solubility in organic solvents. The presence of both electron-donating (isopropoxy) and electron-withdrawing (sulfonamide) groups creates interesting electronic effects that influence its reactivity. These characteristics make it particularly useful in pharmaceutical synthesis, where controlled reactivity is often crucial for producing specific drug candidates.

In the pharmaceutical industry, 69210-51-1 has shown promise as a potential precursor for developing novel therapeutic agents. The sulfonamide moiety is known to interact with various biological targets, and researchers are investigating how the specific substitution pattern in this compound might enhance its pharmacological profile. Current studies focus on its potential applications in developing enzyme inhibitors, particularly for targets relevant to metabolic disorders and inflammatory conditions.

The agrochemical sector has also shown interest in 2-methyl-4-(propan-2-yloxy)benzene-1-sulfonamide due to its structural features that resemble known plant growth regulators and pesticide intermediates. The compound's stability under various environmental conditions makes it a candidate for developing new crop protection agents. Researchers are exploring how modifications to its structure might yield compounds with improved herbicidal or fungicidal activity while maintaining favorable environmental profiles.

Recent advancements in green chemistry have prompted investigations into more sustainable synthesis routes for 69210-51-1. The chemical industry is increasingly focused on developing processes that minimize waste and energy consumption while producing high yields of this valuable intermediate. These efforts align with global trends toward more environmentally responsible chemical manufacturing practices.

From a commercial perspective, the market for 2-methyl-4-(propan-2-yloxy)benzene-1-sulfonamide has seen steady growth, driven by demand from pharmaceutical and agrochemical manufacturers. Suppliers typically offer this compound in various purity grades, with pharmaceutical grade materials commanding premium prices due to stringent quality requirements. The compound's relative stability allows for long-term storage under appropriate conditions, making it a practical choice for industrial applications.

Analytical characterization of 69210-51-1 typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy to verify purity and confirm structural integrity. These quality control measures are particularly important when the compound is intended for use in regulated applications like drug development. The availability of comprehensive analytical data has become increasingly important to end-users who require detailed specifications for their research or production processes.

Safety considerations for handling 2-methyl-4-(propan-2-yloxy)benzene-1-sulfonamide follow standard laboratory practices for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection is recommended when working with this material. Proper ventilation and avoidance of dust formation represent standard precautions that should be observed during handling.

The future outlook for 69210-51-1 appears promising, with ongoing research exploring new applications and derivatives of this versatile compound. As drug discovery efforts continue to target increasingly specific biological pathways, the demand for specialized intermediates like 2-methyl-4-(propan-2-yloxy)benzene-1-sulfonamide is expected to grow. The compound's unique combination of structural features positions it well for continued relevance in both pharmaceutical and agrochemical innovation.

For researchers and manufacturers seeking detailed technical information about 2-methyl-4-(propan-2-yloxy)benzene-1-sulfonamide, comprehensive datasheets are typically available from chemical suppliers. These documents provide essential data including solubility characteristics, melting point ranges, and storage recommendations. The availability of such detailed technical information supports the compound's use in various research and development applications across multiple industries.